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Compound of Interest

2"-O-beta-L-
Compound Name:

galactopyranosylorientin

Cat. No.: B600412

Technical Support Center: 2"-O-beta-L-
galactopyranosylorientin Standard

This guide provides comprehensive technical support for the proper storage, handling, and use
of the 2"-O-beta-L-galactopyranosylorientin analytical standard. It is intended for
researchers, scientists, and drug development professionals.

Product Information and Specifications

2"-O-beta-L-galactopyranosylorientin is a flavonoid glycoside found in plants such as
Lophatherum gracile and Trollius chinensis.[1][2] It is utilized as a reference standard for
gualitative and quantitative analysis and for research into its biological activities, such as its
anti-inflammatory properties.[2][3]
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Parameter Data Source
CAS Number 861691-37-4 [1][4]
Molecular Formula C27H30016 [1112]14]
Molecular Weight 610.52 g/mol [2][41[5]
Compound Type Flavonoid [1]

Orientin-2"-O-B-L-galactoside,
Synonyms o [11[2][5]
2"-O-B-L-Galorientin

Typical Purity 95% - >99% (HPLC) [1][4]

Appearance Solid / Lyophilized Powder [2][41[6]

Storage and Stability

Proper storage is critical to maintain the integrity and stability of the standard. Below are the
recommended conditions for both the solid product and solutions.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.phytopurify.com/2ObetaLgalactopyranosylorientin-p-4692.html
https://www.adooq.com/2-o-beta-l-galactopyranosylorientin.html
https://www.phytopurify.com/2ObetaLgalactopyranosylorientin-p-4692.html
https://www.caymanchem.com/product/36156/2-prime-prime-o-beta-l-galactopyranosylorientin
https://www.adooq.com/2-o-beta-l-galactopyranosylorientin.html
https://www.caymanchem.com/product/36156/2-prime-prime-o-beta-l-galactopyranosylorientin
https://www.adooq.com/2-o-beta-l-galactopyranosylorientin.html
https://www.targetmol.com/compound/2-o-beta-l-galactopyranosylorientin
https://www.phytopurify.com/2ObetaLgalactopyranosylorientin-p-4692.html
https://www.phytopurify.com/2ObetaLgalactopyranosylorientin-p-4692.html
https://www.caymanchem.com/product/36156/2-prime-prime-o-beta-l-galactopyranosylorientin
https://www.targetmol.com/compound/2-o-beta-l-galactopyranosylorientin
https://www.phytopurify.com/2ObetaLgalactopyranosylorientin-p-4692.html
https://www.adooq.com/2-o-beta-l-galactopyranosylorientin.html
https://www.caymanchem.com/product/36156/2-prime-prime-o-beta-l-galactopyranosylorientin
https://www.adooq.com/2-o-beta-l-galactopyranosylorientin.html
https://www.fishersci.com/store/msds?partNumber=AAL10939&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Storage ) .
Form Duration Recommendations
Temperature
Store in a tightly
sealed, light-
Solid (Lyophilized) -20°C > 4 years protected, and

desiccated container.

[1]021[4]

Prepare fresh if
possible.[1][4] For
stock solutions,
Solution (in DMSO) -20°C Up to 1 month aliquot into tightly
sealed vials to avoid
multiple freeze-thaw
cycles.[1][4]

For longer-term
solution storage,
-80°C is

recommended.[5]

Solution (in DMSO) -80°C Up to 1 year

Frequently Asked Questions (FAQs) and
Troubleshooting

This section addresses common issues that users may encounter during their experiments.
Q1: The standard is not dissolving completely in the solvent. Al:

e Solvent Choice: 2"-O-beta-L-galactopyranosylorientin is soluble in DMSO.[2][5] Ensure
you are using an appropriate solvent.

o Concentration: The reported solubility in DMSO is 27.5 mg/mL (45.04 mM).[5] Attempting to
create a more concentrated solution may lead to insolubility.

o Assistance: Gentle warming and sonication are recommended to aid dissolution.[5]

Q2: My stock solution appears cloudy or has precipitated after storage. A2:
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» Storage Temperature: Ensure the solution was stored at the correct temperature (-20°C or
-80°C).[4][5] Improper storage, even for a short duration, can cause precipitation.

» Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can decrease its
stability and cause the compound to fall out of solution.[4] Always aliquot the stock solution
into single-use volumes.

e Re-dissolving: You may try to gently warm and sonicate the vial to redissolve the precipitate
before use, but be aware that some degradation may have occurred.

Q3: I am observing inconsistent results between experiments. A3:

o Standard Integrity: Verify that the standard has been stored correctly and is within its stability
period.[2]

e Solution Age: Whenever possible, use freshly prepared solutions for the most reliable
results.[1] If using a stock solution, ensure it has not been stored longer than the
recommended duration (e.g., up to 1 month at -20°C).[4]

o Pipetting Accuracy: When preparing dilutions, especially for dose-response experiments,
ensure pipettes are properly calibrated and that you are using appropriate techniques to
handle small volumes of DMSO.

Q4: What are the general handling and safety precautions for this standard? A4:

This product is intended for research use only and is not for human or veterinary use.[2][3]

Handle in accordance with good industrial hygiene and safety practices. Wear appropriate
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[6]

Work in a well-ventilated area to avoid inhalation of the powder.

Consult the Safety Data Sheet (SDS) provided by the supplier for detailed safety information.
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Inconsistent Experimental Results
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Caption: Troubleshooting workflow for inconsistent experimental results.

Example Experimental Protocol

This protocol provides a methodology for evaluating the anti-inflammatory activity of 2"-O-beta-
L-galactopyranosylorientin by measuring its effect on nitric oxide (NO) production in
lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, based on published activity.

[2]

Objective: To quantify the inhibitory effect of the standard on LPS-induced NO production.
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Materials:

2"-O-beta-L-galactopyranosylorientin standard
e RAW 264.7 macrophage cell line

e Dulbecco's Modified Eagle Medium (DMEM)
o Fetal Bovine Serum (FBS)

» Penicillin-Streptomycin solution
 Lipopolysaccharide (LPS) from E. coli

o Dimethyl sulfoxide (DMSO), cell culture grade
e Griess Reagent kit

o 96-well cell culture plates

Methodology:

e Stock Solution Preparation:

o Prepare a 10 mM stock solution of 2"-O-beta-L-galactopyranosylorientin by dissolving
6.11 mg in 1 mL of DMSO.

o Vortex and sonicate briefly to ensure complete dissolution.
o Store the stock solution in aliquots at -20°C.
o Cell Culture:

o Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-
streptomycin at 37°C in a 5% CO2 humidified incubator.

o Seed the cells into a 96-well plate at a density of 5 x 104 cells/well and allow them to
adhere overnight.
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Cell Treatment:

o Prepare serial dilutions of the standard in DMEM from the 10 mM stock. A final
concentration range of 10 uM to 200 uM is a good starting point.[2]

o Remove the old media from the cells and replace it with media containing the different
concentrations of the standard. Include a "vehicle control" group treated with the same
final concentration of DMSO.

o Incubate the cells for 1-2 hours.
Inflammatory Stimulation:

o After the pre-treatment period, add LPS to all wells (except the negative control) to a final
concentration of 1 pg/mL.

o Incubate the plate for an additional 24 hours.
Nitric Oxide Measurement (Griess Assay):
o After incubation, carefully collect 50 uL of the cell culture supernatant from each well.

o Follow the instructions of the Griess Reagent kit. Typically, this involves adding the two
Griess reagents sequentially to the supernatant and incubating for 15-20 minutes at room
temperature, protected from light.

o Measure the absorbance at 540 nm using a microplate reader.

Data Analysis:

[¢]

Create a standard curve using a sodium nitrite solution to quantify the concentration of
nitrite (a stable product of NO) in each sample.

o Calculate the percentage of NO inhibition for each concentration of the standard
compared to the LPS-only control.

o Plot the results to determine the dose-response relationship and calculate the ICso value if
desired.
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Caption: Workflow for the in vitro anti-inflammatory assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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